Cas no 2034453-02-4 (1-(5-methyl-1,2-oxazole-3-carbonyl)-4-{4H,5H,6H,7H-pyrazolo1,5-apyridine-3-carbonyl}piperazine)

• Product name: 1-(5-methyl-1,2-oxazole-3-carbonyl)-4-{4H,5H,6H,7H-pyrazolo1,5-apyridine-3-carbonyl}piperazine
• CAS No: 2034453-02-4
• MF: C₁₇H₂₁N₅O₃
• MW: 343.380343198776
• CID: 5352034

1-(5-methyl-1,2-oxazole-3-carbonyl)-4-{4H,5H,6H,7H-pyrazolo1,5-apyridine-3-carbonyl}piperazine Chemical and Physical Properties

Names and Identifiers

• (5-methylisoxazol-3-yl)(4-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-3-carbonyl)piperazin-1-yl)methanone
• (5-methyl-1,2-oxazol-3-yl)-[4-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-3-carbonyl)piperazin-1-yl]methanone
• 1-(5-methyl-1,2-oxazole-3-carbonyl)-4-{4H,5H,6H,7H-pyrazolo1,5-apyridine-3-carbonyl}piperazine

• Inchi： 1S/C17H21N5O3/c1-12-10-14(19-25-12)17(24)21-8-6-20(7-9-21)16(23)13-11-18-22-5-3-2-4-15(13)22/h10-11H,2-9H2,1H3
• InChI Key： YTBKGAPULSJRFF-UHFFFAOYSA-N
• SMILES： O=C(C1C=NN2CCCCC2=1)N1CCN(C(C2C=C(C)ON=2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 522
• Topological Polar Surface Area: 84.5
• XLogP3: 0.5

Additional information on 1-(5-methyl-1,2-oxazole-3-carbonyl)-4-{4H,5H,6H,7H-pyrazolo1,5-apyridine-3-carbonyl}piperazine

Compound CAS No 2034453-02-4: A Comprehensive Overview

The compound with CAS No 2034453-02-4, known as 1-(5-methyl-1,2-oxazole-3-carbonyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine, is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry. This compound is notable for its intricate structure and potential applications in drug development. The molecule consists of a piperazine core with two distinct substituents: a 5-methyl-1,2-oxazole carbonyl group and a pyrazolo[1,5-a]pyridine carbonyl group. These substituents contribute to the compound's unique chemical properties and biological activity.

Recent studies have highlighted the importance of oxazole and pyrazolo[1,5-a]pyridine moieties in drug design. The oxazole ring is known for its stability and ability to participate in hydrogen bonding, which can enhance the bioavailability of a compound. Similarly, the pyrazolo[1,5-a]pyridine moiety is recognized for its potential to interact with various biological targets, such as kinases and G-protein coupled receptors (GPCRs). The combination of these groups in the same molecule creates a highly functionalized structure that holds promise for therapeutic applications.

The synthesis of CAS No 2034453-02-4 involves a multi-step process that typically includes coupling reactions and cyclization steps. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high product quality. This approach is particularly advantageous in drug discovery programs where rapid synthesis is critical.

In terms of biological activity, CAS No 2034453-02-4 has been evaluated in several assays to determine its potential as a therapeutic agent. Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways. Additionally, it has shown selectivity towards specific GPCRs, which suggests its potential utility in treating conditions such as chronic inflammation and neurodegenerative diseases.

One of the most intriguing aspects of this compound is its ability to modulate multiple biological targets simultaneously. This property makes it an attractive candidate for developing multi-target drugs, which are highly sought after in the pharmaceutical industry due to their potential to address complex diseases more effectively than single-target agents.

From an analytical standpoint, the characterization of CAS No 2034453-02-4 has been achieved using advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These methods have provided detailed insights into the compound's molecular structure and purity. Furthermore, computational modeling studies have been conducted to predict its pharmacokinetic properties and toxicity profile.

In conclusion, CAS No 2034453-02-4, or 1-(5-methyl-1,2-oxazole-3-carbonyl)-4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine, represents a significant advancement in medicinal chemistry. Its unique structure and promising biological activity make it a valuable asset in the pursuit of novel therapeutic agents. As research continues to unfold, this compound is expected to play an increasingly important role in drug discovery and development.